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Compound of Interest

Compound Name: 3-lodo-1-propanol

cat. No.: B1294970

3-lodo-1-propanol is a colorless to pale yellow liquid.[1] Its high density is a notable
characteristic, primarily due to the presence of the heavy iodine atom.[1] A summary of its key
guantitative data is presented below.

Property Value Reference
Density 1.942 g/mL at 25 °C [1112113114]
Molecular Formula CsH7IO [11[3]1[5][6]
Molecular Weight 185.99 g/mol [11[2][5][6]
Boiling Point 115 °C at 38 mmHg [21[3114]
Flash Point 113 °C (235.4 °F) - closed cup [2]
Refractive Index n20/D 1.556 [1112]
Vapor Pressure 0.0784 mmHg at 25°C [3]

pKa 14.73 + 0.10 (Predicted) [3]

Synthesis of 3-lodo-1-propanol: Experimental
Protocol

3-lodo-1-propanol can be effectively synthesized via a Finkelstein reaction, substituting a
chlorine atom with an iodine atom. The following protocol is adapted from established
procedures.[5]
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Reaction: CI(CH2)sOH + Nal - [(CH2)sOH + NaCl

Materials:

e 3-chloro-1-propanol (1.06 moles)

e Sodium iodide (1.06 moles)

e Acetone (200 mL)

e 500 mL 3-necked round-bottomed flask

o Condenser

» Temperature probe

e Heating mantle

e Vacuum filtration apparatus

« Distillation apparatus

Procedure:

Charge a 500 mL, 3-necked round-bottomed flask, equipped with a condenser and a
temperature probe, with 100.0 g (1.06 moles) of 3-chloro-1-propanol.[5]

e Add a solution of sodium iodide (1.58 g, 1.06 moles) dissolved in 200 mL of acetone to the
flask. An immediate formation of a white precipitate (sodium chloride) should be observed.[5]

e Heat the reaction mixture to reflux temperature and maintain for 72 hours.[5]

 After the reflux period, allow the solution to cool to room temperature.[5]

e Remove the sodium chloride precipitate by vacuum filtration.[5]

» Purify the resulting product by distillation. Collect the main fraction at 112-116 °C under
reduced pressure (29.5 in Hg).[5]
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¢ The final product, 3-iodo-1-propanol, is typically obtained with a yield of around 63% and
can be identified by *H and 13C NMR spectroscopy.[5]

Workflow for the Synthesis of 3-lodo-1-propanol
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Caption: Synthesis and purification workflow for 3-lodo-1-propanol.

Reactivity and Applications

3-lodo-1-propanol serves as a valuable building block in organic chemistry due to its dual
functionality: a primary alcohol and a terminal alkyl iodide.

» Nucleophilic Substitution: The iodine atom is an excellent leaving group, making the
compound susceptible to nucleophilic substitution reactions. This allows for the
straightforward introduction of various functional groups.

» Intermediate in Synthesis: It is a precursor for synthesizing a range of functionalized
molecules.[1] For instance, it is used in preparing quaternary ammonium salts, which have
potential applications in medicinal chemistry.[1]

o Material Science: Research has shown its utility in the formulation of composite gel polymer
electrolytes for dye-sensitized solar cells, where it plays a role in ion transport to potentially
enhance cell efficiency.[1]
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Properties and Applications of 3-lodo-1-propanol
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Caption: Logical relationships of 3-lodo-1-propanol's features and uses.

Safety and Handling

3-lodo-1-propanol is classified as harmful and an irritant. Adherence to strict safety protocols
is mandatory.

Hazard Classifications:
o Acute Toxicity, Oral (Category 4).
o Acute Toxicity, Dermal (Category 4).

o Acute Toxicity, Inhalation (Category 4).
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 Skin Irritation (Category 2).
» Eye Irritation (Category 2A).
o Specific target organ toxicity - single exposure (Category 3), Respiratory system.

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[2] Use a suitable respirator (e.g., type ABEK EN14387 filter).[2]

Handling: Avoid breathing mist or vapors. Wash skin thoroughly after handling. Do not eat,
drink, or smoke when using this product.

First Aid:

o If Swallowed: Call a POISON CENTER or doctor. Rinse mouth.

o In Case of Skin Contact: Immediately remove all contaminated clothing and rinse skin with
water.

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[2]

» Storage: Store in a cool place (2-8°C).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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